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Compound of Interest

Compound Name: Octyl disulfide

CAS No.: 822-27-5

Cat. No.: B1208128

Get Quote

For the diligent researcher, scientist, and drug development professional, the pursuit of

discovery is paramount. Yet, the foundation of groundbreaking work lies in an unwavering

commitment to safety. This guide provides essential, immediate, and actionable intelligence for

the safe handling and disposal of Octyl disulfide. Moving beyond a simple checklist, this

document delves into the rationale behind each safety protocol, empowering you with the

knowledge to not only follow procedures but to understand them.

Understanding the Risks: The Chemical Profile of
Octyl Disulfide
Octyl disulfide (CAS No. 822-27-5) is an organosulfur compound with a distinct, strong odor.

While its acute toxicity is considered low, it is classified as a substance that causes serious eye

irritation.[1][2] Related disulfide compounds may be combustible liquids, harmful if swallowed,

and can cause both skin and respiratory irritation.[3] Therefore, a comprehensive approach to

personal protective equipment (PPE) and handling procedures is not just recommended—it is

imperative.
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A summary of key chemical properties of Octyl disulfide is provided in the table below to

inform your risk assessment.

Property Value Source

Molecular Formula C₁₆H₃₄S₂ [4]

Molecular Weight 290.57 g/mol [4]

Boiling Point 369.4 °C at 760 mmHg [4]

Flash Point 159.3 °C [4]

Density 0.906 g/cm³ [4]

Hazard Statement
H319: Causes serious eye

irritation
[1][2]

Your First Line of Defense: Personal Protective
Equipment (PPE)
The selection and proper use of PPE is the most critical factor in mitigating the risks associated

with handling Octyl disulfide. The following provides a detailed, step-by-step guide to ensure

your protection.

Eye and Face Protection: A Non-Negotiable Standard
Given its classification as a serious eye irritant, robust eye and face protection is mandatory.

Primary Protection: At a minimum, wear tightly fitting safety goggles that conform to EN 166

(EU) or NIOSH (US) standards.[1] These are essential to prevent splashes and vapors from

reaching the eyes.

Enhanced Protection: For tasks with a higher risk of splashing, such as transferring large

volumes or working under pressure, a full-face shield should be worn in addition to safety

goggles.

Hand Protection: Selecting the Right Glove Material
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Choosing the correct gloves is a matter of chemical compatibility and understanding

breakthrough times. Not all glove materials offer the same level of protection against

organosulfur compounds.

Nitrile Gloves: For short-duration tasks, nitrile gloves may be acceptable. However, it is

crucial to be aware of their limitations. A study on the permeation of di-n-octyl disulfide
through nitrile glove material found that the normalized breakthrough time could be as short

as 7-30 minutes, depending on the specific conditions.

Butyl Rubber Gloves: For extended handling or in situations where significant contact is

anticipated, butyl rubber gloves are the superior choice. Butyl rubber offers excellent

permeation resistance to a wide range of chemicals, including many organic solvents.[5]

Double Gloving: For enhanced protection, particularly when handling larger quantities or for

prolonged procedures, wearing two pairs of gloves (double gloving) is a recommended best

practice.

It is imperative to inspect gloves for any signs of degradation or perforation before each use

and to wash and dry hands thoroughly after glove removal.[1]

Body Protection: Shielding Against Accidental Contact
To protect against accidental spills and splashes, appropriate body protection is essential.

Laboratory Coat: A standard, long-sleeved laboratory coat should be worn and fully fastened.

Chemical-Resistant Apron: For procedures with a higher risk of splashes, a chemically

impervious apron made of materials like PVC or rubber should be worn over the lab coat.[5]

Footwear: Closed-toe shoes, preferably made of a non-porous material, are mandatory in

any laboratory setting where hazardous chemicals are handled.

Respiratory Protection: When and Why it is Necessary
Handling Octyl disulfide should always be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[1] However, in certain situations, respiratory protection

may be necessary.
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Risk Assessment: If there is a potential for exceeding occupational exposure limits, or if

symptoms of respiratory irritation are experienced, a respirator is required.[1]

Respirator Type: A NIOSH-approved air-purifying respirator equipped with an organic vapor

cartridge is the appropriate choice for protection against Octyl disulfide vapors.[6] These

cartridges contain activated carbon that adsorbs the organic compounds.[6]

Fit and Maintenance: A proper fit is crucial for a respirator to be effective. Ensure you have

been fit-tested and are trained in the proper use, maintenance, and storage of your

respirator.

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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Outcome

Start: Handling Octyl Disulfide

Assess Task:
- Quantity
- Duration

- Splash Potential

Eye/Face Protection:
- Safety Goggles (Minimum)

- Face Shield (High Splash Risk)

All Tasks

Hand Protection:
- Nitrile (Short-term)

- Butyl Rubber (Long-term/High Contact)

All Tasks Body Protection:
- Lab Coat

- Chemical-Resistant Apron (High Splash Risk)

All Tasks Respiratory Protection:
- Work in Fume Hood

- Organic Vapor Respirator (If needed)

Safe Handling Procedure

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Octyl Disulfide.
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Operational Plans: From Safe Handling to
Emergency Response
A proactive approach to safety includes well-defined plans for both routine handling and

unforeseen emergencies.

Safe Handling and Storage
Ventilation: Always handle Octyl disulfide in a well-ventilated area, with a chemical fume

hood being the preferred location.[1]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other

potential ignition sources.[3]

Storage: Store containers tightly closed in a dry, cool, and well-ventilated place.[1]

Emergency Procedures: Spill Response
In the event of a spill, a swift and informed response is critical to minimize exposure and

environmental impact.

For a Small Laboratory Spill (manageable by trained personnel):

Alert Personnel: Immediately notify others in the vicinity of the spill.

Don Appropriate PPE: At a minimum, this includes safety goggles, a face shield, double

gloves (butyl rubber over nitrile is recommended), a lab coat, and a chemical-resistant apron.

If the spill is significant or in a poorly ventilated area, an organic vapor respirator is

necessary.

Contain the Spill: Use a non-combustible absorbent material, such as sand, vermiculite, or a

commercial chemical absorbent, to dike the spill and prevent it from spreading.

Absorb the Spill: Gently cover the spill with the absorbent material, working from the outside

in.

Collect the Waste: Carefully scoop the absorbed material into a designated, labeled, and

sealable container for hazardous waste.
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Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: All contaminated materials, including gloves, absorbent, and cleaning

materials, must be disposed of as hazardous waste.

For a Large Spill or a Spill in a Poorly Ventilated Area:

Evacuate: Immediately evacuate the area.

Alert Authorities: Notify your institution's emergency response team and/or local emergency

services.

Isolate the Area: Close doors to the affected area and post warning signs.

Do Not Attempt to Clean Up: Await the arrival of trained emergency responders.

The following diagram outlines the general spill response workflow.
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Spill Occurs

Assess Spill Size and Location

Small, Manageable Spill

Small

Large or Unmanageable Spill

Large

Don Appropriate PPE Evacuate Area

Contain Spill with Absorbent

Collect Absorbed Material

Decontaminate Spill Area

Dispose of as Hazardous Waste

End of Procedure

Alert Emergency Response

Isolate Area

Click to download full resolution via product page

Caption: General Spill Response Workflow.
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Disposal Plan: Responsible Waste Management
Proper disposal of Octyl disulfide and any contaminated materials is a legal and ethical

responsibility.

Waste Segregation: Do not mix Octyl disulfide waste with other waste streams. It should be

collected in a dedicated, clearly labeled hazardous waste container.

Container Selection: Use a chemically compatible container with a secure, tight-fitting lid.

The original product container, if in good condition, can be used.[7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Octyl disulfide."

Disposal Method: The recommended disposal method is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not dispose of

Octyl disulfide down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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